Cas no 1244772-00-6 (Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate)

• Product Name: Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate
• CAS No: 1244772-00-6
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 2182505
• Update Time: 2025-11-06

Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2h)-carboxylate
• AM91224
• Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate

• Inchi： 1S/C11H18N4O2/c1-11(2,3)17-10(16)15-5-7-8(6-15)13-14(4)9(7)12/h5-6,12H2,1-4H3
• InChI Key： ODIVUTYLRSRFNL-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(=C(N)N(C)N=2)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Topological Polar Surface Area: 73.4

Additional information on Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate

Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate (CAS No. 1244772-00-6): A Comprehensive Overview

Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate (CAS No. 1244772-00-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate is notable for its combination of a pyrrolopyrazole core and a tert-butyl ester group. The pyrrolopyrazole scaffold is a privileged structure in medicinal chemistry, often associated with potent biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties. The tert-butyl ester group, on the other hand, can influence the compound's solubility and metabolic stability, making it an attractive candidate for drug development.

Recent research has highlighted the potential of Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate has also shown potential as an anti-cancer agent. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

The pharmacokinetic properties of Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate have also been investigated to assess its suitability for drug development. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

In conclusion, Tert-Butyl 3-amino-2-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate (CAS No. 1244772-00-6) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and drug discovery efforts. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.